Cas no 1797671-29-4 (N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide)

• Product Name: N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide
• CAS No: 1797671-29-4
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5374038
• Update Time: 2025-05-20

N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, N-[2-[4,5,6,7-tetrahydro-3-(2-pyridinyl)-1H-indazol-1-yl]ethyl]-
• N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide

• Inchi： 1S/C19H21N5O2S/c25-27(26,15-6-5-10-20-14-15)22-12-13-24-18-9-2-1-7-16(18)19(23-24)17-8-3-4-11-21-17/h3-6,8,10-11,14,22H,1-2,7,9,12-13H2
• InChI Key： KGKSSKLJAVYRKM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCCN1C2=C(CCCC2)C(C2=NC=CC=C2)=N1)(=O)=O

Additional information on N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide

Professional Introduction to N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide (CAS No. 1797671-29-4)

N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797671-29-4, represents a class of molecules that exhibit promising biological activities. Its molecular structure, characterized by a pyridine-sulfonamide core appended with a tetrahydroindazole moiety, makes it a compelling candidate for further exploration in medicinal chemistry.

The compound's structure is intricately designed to interact with biological targets in a highly specific manner. The presence of the pyridine and sulfonamide functional groups is particularly noteworthy, as these moieties are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding. The tetrahydroindazole ring adds an additional layer of complexity, potentially influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate indazole scaffolds. These molecules have shown remarkable potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific configuration of N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide positions it as a valuable asset in the quest for novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential to interact with biological pathways that are relevant to modern medicine. For instance, studies have suggested that molecules with a similar structural motif may inhibit kinases and other enzymes involved in cancer progression. The precise arrangement of atoms in N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide could facilitate binding to these targets with high affinity and selectivity.

The sulfonamide group is particularly noteworthy for its role as a pharmacophore in drug design. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and even central nervous system medications. The ability of the sulfonamide moiety to form hydrogen bonds and engage in hydrophobic interactions makes it an ideal candidate for modulating biological activity. In N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide, this group is strategically positioned to interact with biological targets while maintaining overall molecular stability.

The tetrahydroindazole ring further enhances the compound's potential by providing a rigid framework that can be fine-tuned to optimize binding properties. This structural feature is particularly important for achieving high specificity in drug design. By modulating the size and electronic properties of the tetrahydroindazole moiety, researchers can fine-tune the compound's interaction with biological targets without compromising its overall efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. These tools have been instrumental in identifying promising candidates like N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}pyridine-3-sulfonamide for further investigation. Through molecular docking simulations and virtual screening techniques, researchers can rapidly assess the compound's potential interactions with various biological targets.

The pyridine ring in N-{2-[3-(pyridin-2-y)]ethyl}pyridine-sulfonamide also plays a crucial role in determining its pharmacological properties. Pyridine derivatives are well-known for their ability to modulate neurotransmitter receptors and ion channels. This makes them particularly relevant for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of multiple pyridine rings in this compound suggests that it may have multifaceted effects on neural signaling pathways.

In conclusion，N-{2-[3-(pyridin-2-y)]ethyl}pyirdine-sulfonamide (CAS No.<1797671-29>) is a structurally complex and biologically potent compound with significant potential in pharmaceutical research。 Its unique combination of functional groups，including theidine>，fonamide>，and tetrahydroindazole moieties，makes it an attractive candidate for further exploration。 With ongoing advancements in computational chemistry and drug discovery technologies，this compound holds promise for contributing to the development of novel therapeutic agents that address critical unmet medical needs。